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Compound of Interest

Compound Name: AZ'9567

Cat. No.: B15608503

AZ'9567 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of AZ'9567, a potent
MAT2A inhibitor.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of AZ'95677?

A: For long-term storage, the solid form of AZ'9567 should be stored at -20°C.[1][2][3] Some
suppliers suggest that storage at 4°C is suitable for up to two years.[4] For short-term storage,
such as a few days to weeks, it can be kept at 0-4°C in a dry and dark place.[3]

Q2: What is the recommended storage condition for AZ'9567 once it is dissolved in a solvent?

A: Stock solutions of AZ'9567 should be aliquoted and stored in tightly sealed vials. For long-
term storage, -80°C is recommended for up to six months.[1][2][4] For shorter-term storage,
-20°C is suitable for up to one month.[1][2][4][5] It is advisable to avoid repeated freeze-thaw
cycles.[4]

Q3: How is AZ'9567 shipped, and is it stable at ambient temperatures?

A: AZ'9567 is typically shipped at room temperature as a non-hazardous chemical.[3][4] The
compound is considered stable enough for the duration of ordinary shipping and time spent in
customs, which can be a few days to a few weeks.[3][4]
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Q4: What solvent should | use to dissolve AZ'95677?

A: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of
AZ'9567.[1][2] The solubility in DMSO is 62.5 mg/mL (139.68 mM), and ultrasonic assistance
may be needed for complete dissolution.[1][2] It is important to use newly opened, hygroscopic
DMSO as it can significantly impact the solubility of the product.[1]

Troubleshooting Guide
Issue: | am having trouble dissolving AZ'9567 in DMSO.

e Solution 1: Use Ultrasonic Treatment. As recommended, applying sonication can aid in the
dissolution of AZ'9567 in DMSO.[1][2]

¢ Solution 2: Check Your DMSO. The hygroscopic nature of DMSO means it can absorb
moisture from the air, which can affect solubility. Always use a fresh, high-quality grade of
DMSO.[1]

e Solution 3: Gentle Warming. While not explicitly stated for AZ'9567, gentle warming can
sometimes help dissolve compounds. However, this should be done with caution to avoid
degradation.

Issue: My stock solution appears to have precipitated after freezing.

e Solution 1: Re-dissolve. Before use, allow the aliquot to thaw completely at room
temperature. Vortex the vial to ensure the compound is fully back in solution.

e Solution 2: Prepare Fresh Aliquots. To avoid potential issues with compound stability after
multiple freeze-thaw cycles, it is best practice to prepare and use fresh aliquots for each
experiment.[4]

Data Presentation

Table 1. Recommended Storage Conditions for AZ'9567
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Form Storage Temperature Duration
Solid (Powder) -20°C Up to 3 years
Solid (Powder) 4°C Up to 2 years
In Solvent -80°C Up to 6 months
In Solvent -20°C Up to 1 month

Data compiled from multiple supplier recommendations.[1][2][3][4]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of AZ'9567 in DMSO
e Materials:

o AZ'9567 (solid powder)

o

Anhydrous DMSO

o

Sterile microcentrifuge tubes

[¢]

Calibrated pipettes

Vortex mixer

[¢]

Ultrasonic water bath

o

e Procedure:

1. Equilibrate the vial of solid AZ'9567 to room temperature before opening to prevent

condensation.

2. Weigh out the desired amount of AZ'9567 powder using an analytical balance. For
example, to prepare 1 mL of a 10 mM stock solution, you would need 4.4744 mg of
AZ'9567 (Molecular Weight: 447.44 g/mol ).
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3. Add the appropriate volume of anhydrous DMSO to the AZ'9567 powder.
4. Vortex the solution thoroughly for 1-2 minutes.

5. If the compound is not fully dissolved, place the vial in an ultrasonic water bath for 5-10
minutes.

6. Once the solution is clear, aliquot it into smaller, single-use volumes in sterile, tightly
sealed vials.

7. Store the aliquots at -80°C for long-term storage or -20°C for short-term use.

Visualizations
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Caption: Workflow for handling and storing AZ'9567.
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Issue: AZ'9567 not dissolving in DMSO

Is the DMSO fresh and anhydrous?

Use new, high-quality DMSO

Have you tried sonication?

Apply ultrasound for 5-10 minutes Gentle warming as a last resort (use caution)

Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting guide for AZ'9567 solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [AZ'9567 stability and storage conditions]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15608503#az-
9567-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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